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Compound of Interest

Compound Name: ITI-214

Cat. No.: B560036 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for ITI-
214 was not publicly available at the time of this writing. The following guidance is based on

general best practices for handling potent, solid-phase pharmaceutical research compounds.

Researchers, scientists, and drug development professionals should always consult the

compound-specific SDS provided by the manufacturer before any handling, storage, or

disposal activities. The information below is intended to supplement, not replace, a formal risk

assessment and the specific instructions from the supplier.

ITI-214 is a potent phosphodiesterase 1 (PDE1) inhibitor. As with any potent, biologically active

compound, proper handling procedures are crucial to ensure personnel safety and prevent

contamination. The following sections provide essential, immediate safety and logistical

information for the operational use and disposal of ITI-214 in a laboratory setting.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

ITI-214 in its solid form and when preparing solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b560036?utm_src=pdf-interest
https://www.benchchem.com/product/b560036?utm_src=pdf-body
https://www.benchchem.com/product/b560036?utm_src=pdf-body
https://www.benchchem.com/product/b560036?utm_src=pdf-body
https://www.benchchem.com/product/b560036?utm_src=pdf-body
https://www.benchchem.com/product/b560036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving &

Storage
Safety glasses Nitrile gloves Laboratory coat

Not generally

required

Weighing (Solid)
Safety goggles

or face shield

Double nitrile

gloves

Disposable gown

over lab coat

NIOSH-approved

respirator (e.g.,

N95)

Solution

Preparation

Chemical splash

goggles

Double nitrile

gloves

Chemical-

resistant apron

or gown

In a certified

chemical fume

hood

Waste Disposal
Chemical splash

goggles

Heavy-duty nitrile

gloves

Chemical-

resistant apron

or gown

In a certified

chemical fume

hood

Experimental Protocols for Safe Handling
1. Receiving and Unpacking

Upon receipt, visually inspect the external packaging for any signs of damage or leakage.

Wear appropriate PPE (safety glasses, lab coat, and nitrile gloves) before opening the

secondary container.

Verify the container label matches the order information.

Store the compound according to the manufacturer's instructions, typically at -20°C for long-

term stability.

2. Weighing the Compound

Weighing of potent compounds should be performed in a containment device such as a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

Don appropriate PPE, including a disposable gown, double gloves, and a respirator.
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Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after use.

Handle the compound gently to avoid creating airborne dust.

3. Solution Preparation

All solution preparation should be conducted within a certified chemical fume hood.

Wear chemical splash goggles, a chemical-resistant apron or gown, and double nitrile

gloves.

Use a validated solvent for dissolution, as indicated by the supplier or relevant literature.

Add the solvent to the vessel containing the pre-weighed ITI-214 to minimize dust

generation.

Ensure the container is securely capped before removing it from the fume hood.

Disposal Plan
1. Waste Segregation

All materials that come into direct contact with ITI-214 (e.g., weigh boats, pipette tips, gloves,

gowns) should be considered hazardous waste.

Segregate solid waste from liquid waste.

2. Solid Waste Disposal

Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed hazardous

waste container.

This includes used PPE, weighing papers, and any contaminated labware.

3. Liquid Waste Disposal

Collect all solutions containing ITI-214 and any solvent used for rinsing contaminated

glassware in a clearly labeled, sealed, and chemical-resistant hazardous waste container.
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Do not mix with other chemical waste streams unless compatibility has been confirmed.

4. Final Disposal

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling Potent Compounds
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Caption: General workflow for handling potent research compounds.
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[https://www.benchchem.com/product/b560036#personal-protective-equipment-for-handling-
iti-214]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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